(2S,3S,4R,5R)-5-(6-Aminopurin-9-yl)-N-cyclopropyl-3,4-dihydroxyoxolane-2-carboxamide
(2S,3S,4R,5R)-5-(6-Aminopurin-9-yl)-N-cyclopropyl-3,4-dihydroxyoxolane-2-carboxamide
Brand Name:
Vulcanchem
CAS No.:
50908-62-8
VCID:
VC0005210
InChI:
InChI=1S/C13H16N6O4/c14-10-6-11(16-3-15-10)19(4-17-6)13-8(21)7(20)9(23-13)12(22)18-5-1-2-5/h3-5,7-9,13,20-21H,1-2H2,(H,18,22)(H2,14,15,16)/t7-,8+,9-,13?/m0/s1
SMILES:
C1CC1NC(=O)C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O
Molecular Formula:
C13H16N6O4
Molecular Weight:
320.3 g/mol
(2S,3S,4R,5R)-5-(6-Aminopurin-9-yl)-N-cyclopropyl-3,4-dihydroxyoxolane-2-carboxamide
CAS No.: 50908-62-8
Inhibitors
VCID: VC0005210
Molecular Formula: C13H16N6O4
Molecular Weight: 320.3 g/mol
| CAS No. | 50908-62-8 |
|---|---|
| Product Name | (2S,3S,4R,5R)-5-(6-Aminopurin-9-yl)-N-cyclopropyl-3,4-dihydroxyoxolane-2-carboxamide |
| Molecular Formula | C13H16N6O4 |
| Molecular Weight | 320.3 g/mol |
| IUPAC Name | (2S,3S,4R)-5-(6-aminopurin-9-yl)-N-cyclopropyl-3,4-dihydroxyoxolane-2-carboxamide |
| Standard InChI | InChI=1S/C13H16N6O4/c14-10-6-11(16-3-15-10)19(4-17-6)13-8(21)7(20)9(23-13)12(22)18-5-1-2-5/h3-5,7-9,13,20-21H,1-2H2,(H,18,22)(H2,14,15,16)/t7-,8+,9-,13?/m0/s1 |
| Standard InChIKey | MYNRELUCFAQMFC-QRIDJOKKSA-N |
| Isomeric SMILES | C1CC1NC(=O)[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O |
| SMILES | C1CC1NC(=O)C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O |
| Canonical SMILES | C1CC1NC(=O)C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O |
| Appearance | Assay:≥95%A crystalline solid |
| Synonyms | 5'-(N-cyclopropyl)carboxamidoadenosine CPCA N-cyclopropyl adenosine-5'-carboxamide |
| PubChem Compound | 122257 |
| Last Modified | Nov 11 2021 |
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